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Introduction CUR5g, with the chemical name (3E,5E)-1-methyl-3-(4-hydroxybenzylidene)-5-(3-
indolymethylene)-piperidine-4-one, is a synthetic derivative of curcumin.[1] It has been
identified as a novel and specific late-stage autophagy inhibitor.[1][2] Autophagy is a cellular
degradation process that can promote cancer cell survival, and its inhibition is a promising
strategy in cancer therapy.[3] CUR5g selectively induces the accumulation of autophagosomes
in cancer cells by blocking their fusion with lysosomes.[1] This mechanism involves the
prevention of the recruitment of the SNARE protein STX17 to autophagosomes in a UVRAG-
dependent manner.[1][2] Unlike other autophagy inhibitors like chloroquine, CUR5g does not
affect lysosomal pH or proteolytic functions, indicating a more specific mechanism of action.[1]
[2] Studies have demonstrated that CURS5g can inhibit the proliferation and migration of non-
small-cell lung cancer (NSCLC) cells and enhance the anticancer effects of cisplatin, both in
vitro and in vivo.[1][3] This document provides detailed protocols for the preparation of a
CUR5g stock solution using Dimethyl Sulfoxide (DMSO) and its application in a cell-based
assay.
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The following table summarizes the key chemical and physical properties of CUR5g.

Property Value Reference

(3E,5E)-1-methyl-3-(4-

] hydroxybenzylidene)-5-(3-
Chemical Name ) o [1][2]
indolymethylene)-piperidine-4-

one
Molecular Formula C22H20N202 [1][4]15]
Molecular Weight 344.41 g/mol [11[4115]
CAS Number 1370032-20-4 [5][6]
Appearance Powder [5]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]
Storage (Powder) 2 years at -20°C [51[7]
Storage (in DMSO) 2 weeks at 4°C or 6 months at 5171

-80°C

Experimental Protocols
Protocol 1: Preparation of a 10 mM CUR5g Stock
Solution in DMSO

This protocol describes the standard procedure for preparing a 10 mM stock solution of CUR5g
for use in in-vitro experiments.

Materials:

CUR5g powder (purity >99%)[1]

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL, sterile)

Analytical balance
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o Vortex mixer

e Sonicator (optional)

o Pipettes and sterile filter tips
Procedure:

» Calculation: To prepare a 10 mM stock solution, calculate the mass of CUR5g required. The
molecular weight of CUR5g is 344.41 g/mol .

o Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )
o For1 mL (0.001 L) of a10 mM (0.01 M) solution:
o Mass (mg) = 0.01 mol/L * 0.001 L * 344.41 g/mol = 0.0034441 g = 3.44 mg

» Weighing: Carefully weigh out 3.44 mg of CUR5g powder using an analytical balance and
place it into a sterile 1.5 mL microcentrifuge tube.

 Dissolution:
o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the CUR5g powder.[1]
o Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

o If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes
until the solution is clear.

 Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be sterilized by passing it through a 0.22 pum syringe filter. Ensure the filter is compatible
with DMSO.

» Aliquoting and Storage:

o Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20-50 uL) in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound.
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o Label the aliquots clearly with the compound name, concentration, and date.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term
use (up to 2 weeks).[5][7]

Note on Final Concentration: When preparing working solutions for cell culture, the final
concentration of DMSO should be kept low (typically < 0.1% v/v) to avoid solvent-induced
cytotoxicity.[8] A vehicle control (media with the same final DMSO concentration) should always
be included in experiments.

Protocol 2: Application in a Cell Viability (MTT) Assay

This protocol provides an example of how the CUR5g stock solution can be used to assess its
effect on the viability of A549 non-small-cell lung cancer cells.

Materials:

o A549 cells

e RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS)[1]
e 10 mM CURS5g stock solution in DMSO

o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization buffer (e.g., 10% SDS in 0.01 M HCI) or DMSO
o Multichannel pipette

e Microplate reader

Procedure:

o Cell Seeding:

o Trypsinize and count A549 cells.
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o Seed 3,000 - 5,000 cells per well in 100 pL of complete medium in a 96-well plate.

o Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to attach.

e Preparation of Working Solutions:

o Prepare serial dilutions of the 10 mM CURS5g stock solution in complete cell culture
medium to achieve the desired final concentrations (e.g., 0, 1, 5, 10, 20, 40 uM).[1][9]

o Example for 40 uM: A 1:250 dilution is needed. Add 2 pL of 10 mM CURS5g stock to 498 pL
of medium.

o Prepare a vehicle control containing the highest concentration of DMSO used in the
treatments (e.g., if the highest CUR5g concentration is 40 uM from a 10 mM stock, the
DMSO concentration is 0.4%; prepare a medium with 0.4% DMSO).

e Cell Treatment:

o After 24 hours of incubation, carefully remove the medium from the wells.

o Add 100 puL of the prepared CUR5g working solutions or vehicle control to the respective
wells.

o Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[1]

e MTT Assay:

o After the incubation period, add 10 pL of 5 mg/mL MTT solution to each well.

o Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

o Carefully remove the medium containing MTT.

o Add 100 pL of solubilization buffer or pure DMSO to each well to dissolve the formazan
crystals.

o Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete
dissolution.
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o Data Acquisition:
o Measure the absorbance at 490 nm or 570 nm using a microplate reader.[4]

o Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations
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Workflow: CUR5g Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM CUR5g stock solution in DMSO.
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CUR5g Mechanism of Action: Inhibition of Autophagy
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Caption: CURS5g inhibits autophagosome-lysosome fusion.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation and Handling of CUR5g
Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861482/docs#application-note-preparation-and-
handling-of-cur5g-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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